![molecular formula C10H18O B048673 2-Ethyl-5-methoxybicyclo[2.2.1]heptane CAS No. 122795-41-9](/img/structure/B48673.png)
2-Ethyl-5-methoxybicyclo[2.2.1]heptane
Cat. No. B048673
CAS RN:
122795-41-9
M. Wt: 154.25 g/mol
InChI Key: UNUPWPQAAUTOII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Ethyl-5-methoxybicyclo[2.2.1]heptane is a chemical compound with the molecular formula C10H18O . It has an average mass of 154.249 Da and a monoisotopic mass of 154.135757 Da .
Molecular Structure Analysis
The molecular structure of 2-Ethyl-5-methoxybicyclo[2.2.1]heptane consists of 10 carbon atoms, 18 hydrogen atoms, and 1 oxygen atom . Unfortunately, the specific structural details or 3D conformation are not available in the current resources.Scientific Research Applications
Biomedicine and Pharmaceuticals :
- A study by Hall et al. (2007) discusses the synthesis and properties of 2,6-Dioxabicyclo[2.2.1]heptane, a liquid polymer with potential applications in biomedicine and pharmaceuticals (Hall, Deblauwe, Carr, Rao, & Reddy, 2007).
- Voss et al. (1997) highlight the preparation of 2-Oxa-6-thiabicyclo[3.2.0]-heptanes from pentoses, which can be used in drug discovery and pharmacological research (Voss, Schulze, Olbrich, & Adiwidjaja, 1997).
- Qiu, Chen, and Xia (2010) report on a compound with a bicyclo[2.2.1]heptane conformation that is promising for chromone-based drugs (Qiu, Chen, & Xia, 2010).
Synthesis of Novel Compounds :
- Malpass and White (2004) discuss the synthesis of 7-substituted 2-azabicyclo[2.2.1]heptanes, key intermediates for novel epibatidine analogues in pharmaceutical research (Malpass & White, 2004).
- Cativiela, Avenoza, and Peregrina (1993) demonstrate the synthesis of enantiomerically pure methyl 2-exo-cyano-3-exo-phenyl-5,6-endo (or exo)-epoxybicyclo[2.2.1]heptane-2-endo-carboxylates (Cativiela, Avenoza, & Peregrina, 1993).
Chemical Properties and Reactions :
- Singh and Basmadjian (1997) showcase an efficient synthesis method for a versatile intermediate used in the synthesis of epibatidine and epiboxidine (Singh & Basmadjian, 1997).
- Palkó, Sándor, Sohár, and Fülöp (2005) synthesized and characterized various diastereomers of 3-amino-5- and -6-hydroxybicyclo[2.2.1]heptane-2-carboxylic acids (Palkó, Sándor, Sohár, & Fülöp, 2005).
properties
IUPAC Name |
2-ethyl-5-methoxybicyclo[2.2.1]heptane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O/c1-3-7-4-9-5-8(7)6-10(9)11-2/h7-10H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUPWPQAAUTOII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CC2CC1CC2OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8051627 |
Source
|
| Record name | 2-Ethyl-5-methoxybicyclo[2.2.1]heptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8051627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-5-methoxybicyclo[2.2.1]heptane | |
CAS RN |
122795-41-9 |
Source
|
| Record name | 2-Ethyl-5-methoxybicyclo[2.2.1]heptane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=122795-41-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bicyclo(2.2.1)heptane, 2-ethyl-5-methoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0122795419 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bicyclo[2.2.1]heptane, 2-ethyl-5-methoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Ethyl-5-methoxybicyclo[2.2.1]heptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8051627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Reaction Mass of 5-ethylbicyclo[2.2.1]hept-2-yl methyl ether and 6-ethylbicyclo[2.2.1]hept-2-yl methyl ether and 1-ethyl-3-methoxytricyclo[2.2.1.02,6]heptane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.532 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Bicyclo[2.2.1]heptane, 2-ethyl-5-methoxy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.111.149 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
2-Ethyl-5-methoxybicyclo[2.2.1]heptane
Reactant of Route 2
2-Ethyl-5-methoxybicyclo[2.2.1]heptane
Reactant of Route 3
2-Ethyl-5-methoxybicyclo[2.2.1]heptane
Reactant of Route 4
2-Ethyl-5-methoxybicyclo[2.2.1]heptane
Reactant of Route 5
2-Ethyl-5-methoxybicyclo[2.2.1]heptane
Reactant of Route 6
2-Ethyl-5-methoxybicyclo[2.2.1]heptane
Citations
For This Compound
3
Citations
4H-4a,9-Methanoazuleno[5,6-d]-1,3-dioxole, octahydro-2,2,5,8,8,9a-hexamethyl-, (4aR,5R,7aS,9R) (CAS # 211299-54-6) was evaluated for genotoxicity, repeated dose toxicity, …
Number of citations: 1
www.sciencedirect.com
The existing information supports the use of this material as described in this safety assessment. Isobornyl methyl ether was evaluated for genotoxicity, repeated dose toxicity, …
Number of citations: 7
fragrancematerialsafetyresource.elsevier.com
Personal care products (PCPs) are generally used for personal hygiene, cleaning, grooming, and beautification. These include hair and skin care products, baby care products, UV …
Number of citations: 23
www.ncbi.nlm.nih.gov
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
1-Bromopentadecane
629-72-1
![1-[4-[2-Bromoethyl(methyl)amino]but-2-ynyl]-5-methylpyrrolidin-2-one;oxalic acid](/img/structure/B48592.png)
![1,3-Dichloro-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine](/img/structure/B48596.png)
3-Prop-1-ynylcyclohex-2-en-1-one
118946-88-6
